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Compound of Interest

Compound Name: cis-Tetrahydrofuran-3,4-diol

Cat. No.: B138893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cis-Tetrahydrofuran-3,4-diol, a
versatile heterocyclic compound. The document details its chemical and physical properties,

experimental protocols for its synthesis and application, and its potential biological significance.

Core Properties and Data
cis-Tetrahydrofuran-3,4-diol, also known as 1,4-anhydroerythritol, is a cyclic organic

compound with the molecular formula C4H8O3.[1][2][3][4] It is characterized by a

tetrahydrofuran ring functionalized with two hydroxyl groups in a cis configuration.[2] This

structural arrangement is crucial to its chemical reactivity and properties.

Table 1: Physicochemical Properties of cis-Tetrahydrofuran-3,4-diol
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Property Value References

Molecular Formula C4H8O3 [1][3][4][5]

Molecular Weight 104.10 g/mol [4]

CAS Number 4358-64-9 [1][4][6]

Synonyms
1,4-Anhydroerythritol, cis-3,4-

Tetrahydrofurandiol
[2][4]

Purity (Typical) ≥97% [4]

Topological Polar Surface Area 49.69 Å² [4]

Hydrogen Bond Donor Count 2 [3][4][5]

Hydrogen Bond Acceptor

Count
3 [3][4][5]

Rotatable Bond Count 0 [3][4][5]

Storage Conditions
Sealed in a dry environment at

2-8°C
[1][6]

Synthesis and Experimental Protocols
The synthesis of cis-Tetrahydrofuran-3,4-diol can be achieved through various chemical

routes. The selection of a specific protocol depends on the desired yield, purity, and available

starting materials.

2.1. Synthesis via Dihydroxylation

A common method for synthesizing cis-Tetrahydrofuran-3,4-diol involves the dihydroxylation

of tetrahydrofuran.[2]

Objective: To introduce two hydroxyl groups in a cis configuration onto the tetrahydrofuran

ring.

Methodology:
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The starting material, tetrahydrofuran, is treated with a dihydroxylating agent.

Reagents such as osmium tetroxide (OsO4) or potassium permanganate (KMnO4) are

typically employed for this transformation.[2]

The reaction is generally carried out in a suitable solvent system under controlled

temperature conditions to ensure the desired stereoselectivity.

Following the reaction, a workup procedure is performed to isolate and purify the cis-
Tetrahydrofuran-3,4-diol product.

2.2. Synthesis from Sugar Alcohols

An alternative synthetic pathway involves the reduction of sugars.[2]

Objective: To derive cis-Tetrahydrofuran-3,4-diol from readily available sugar precursors.

Methodology:

A suitable sugar alcohol is selected as the starting material.

A reduction process is carried out to convert the sugar alcohol into the corresponding

tetrahydrofuran derivative.[2]

This transformation often involves multiple steps, including protection and deprotection of

functional groups, to achieve the desired product.

2.3. Application as a Protecting Group in Nucleoside Chemistry

The rigid cis-diol structure of this compound makes it a valuable backbone for creating novel

protecting groups in organic synthesis.[7]

Objective: To utilize the cis-Tetrahydrofuran-3,4-diol skeleton to create a carbonate-type

acyl protecting group for the 5'-hydroxyl group of nucleosides.[7]

Methodology:
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A carbonate-type acyl group incorporating the cis-tetrahydrofuran-3,4-diol structure and

a tritylthio (TrS) or monomethoxytritylthio (MMTrS) group is synthesized.[7]

This "protected" protecting group is then introduced onto the 5'-hydroxyl group of a 3'-O-

protected nucleoside derivative. This can be achieved using the corresponding acyl

imidazolide or 4-nitrophenyl ester.[7]

Deprotection Protocol: The acyl group is removed under mild conditions using iodine. The

iodine promotes the removal of the TrS or MMTrS group, which generates a free hydroxyl

group. This is followed by a spontaneous self-cyclization, where the newly formed hydroxyl

group intramolecularly attacks the acyl carbon, thus releasing the 5'-hydroxyl group of the

nucleoside.[7]

Logical Workflow: Synthesis and Applications
The following diagram illustrates the synthetic origins of cis-Tetrahydrofuran-3,4-diol and its

subsequent applications as a chemical building block and a molecule with potential biological

activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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